N~1~-(4-chlorobenzyl)-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(4-ethoxy-N-methylsulfonylanilino)propanamide
• InChI: InChI=1S/C19H23ClN2O4S/c1-4-26-18-11-9-17(10-12-18)22(27(3,24)25)14(2)19(23)21-13-15-5-7-16(20)8-6-15/h5-12,14H,4,13H2,1-3H3,(H,21,23)
• InChI Key: BUANEZAATAHLCO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C(C)C(=O)NCC2=CC=C(C=C2)Cl)S(=O)(=O)C
• Molecular Formula: C19H23ClN2O4S
• Molecular Weight: 410.9 g/mol

Description

N~1~-(4-chlorobenzyl)-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide, also known as CEM-102, is a novel compound that has been synthesized for scientific research purposes. It belongs to the class of antibacterial agents and has shown promising results in treating various bacterial infections.

Mechanism of Action

The mechanism of action of N~1~-(4-chlorobenzyl)-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide involves inhibition of bacterial protein synthesis. It binds to the bacterial ribosome and prevents the formation of peptide bonds between amino acids, thereby inhibiting the synthesis of bacterial proteins. This results in the inhibition of bacterial growth and ultimately leads to bacterial cell death.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in animal studies. It is rapidly absorbed and distributed in the body, and is primarily excreted through the kidneys. It has been shown to have good bioavailability and can be administered orally or intravenously. This compound has also been shown to have good tissue penetration, including penetration into the brain, which makes it a promising candidate for the treatment of bacterial meningitis.

Advantages and Limitations for Lab Experiments

N~1~-(4-chlorobenzyl)-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide has several advantages for use in lab experiments. It has a broad spectrum of activity against various bacterial strains, and has shown efficacy against biofilm-forming bacteria. It has also been shown to have good tissue penetration, which makes it a promising candidate for the treatment of bacterial infections in various organs. However, this compound has some limitations as well. It is a relatively new compound, and more research needs to be done to fully understand its pharmacokinetics and pharmacodynamics. In addition, its efficacy against certain bacterial strains, such as Pseudomonas aeruginosa, needs to be further investigated.

Future Directions

There are several future directions for research on N~1~-(4-chlorobenzyl)-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide. One area of interest is the development of combination therapies with other antibiotics to enhance its efficacy against certain bacterial strains. Another area of interest is the investigation of its potential use in the treatment of bacterial meningitis. Additionally, more research needs to be done to fully understand its pharmacokinetics and pharmacodynamics, and to determine its optimal dosing regimen. Overall, this compound shows great promise as a novel antibacterial agent, and further research is needed to fully explore its potential in the treatment of bacterial infections.

Scientific Research Applications

N~1~-(4-chlorobenzyl)-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide has been extensively studied for its antibacterial activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), Streptococcus pneumoniae, and Haemophilus influenzae. It has also shown efficacy against biofilm-forming bacteria, which are known to be more resistant to conventional antibiotics. This compound has been studied in vitro and in vivo, and has shown promising results in animal models of bacterial infection.